Cas no 1808501-01-0 (6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide)

• Product Name: 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide
• CAS No: 1808501-01-0
• MF: C₁₈H₂₇ClN₄O₂
• MW: 366.885583162308
• CID: 6540616
• PubChem ID: 119038254
• Update Time: 2025-07-22

6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1808501-01-0
• EN300-26599197
• 6-chloro-2-N-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide
• Z2027519899
• AKOS033741772
• 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide

• Inchi： 1S/C18H27ClN4O2/c1-11-7-12(2)9-23(8-11)18(3,4)10-21-17(25)14-6-5-13(16(20)24)15(19)22-14/h5-6,11-12H,7-10H2,1-4H3,(H2,20,24)(H,21,25)
• InChI Key： UGHQYTVNMWLOFO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=CC(C(NCC(C)(C)N2CC(C)CC(C)C2)=O)=N1

Computed Properties

• Exact Mass: 366.1822538g/mol
• Monoisotopic Mass: 366.1822538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.3Ų

Additional information on 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide

Introduction to 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide (CAS No. 1808501-01-0)

6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1808501-01-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories worldwide.

The molecular structure of 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical properties. The presence of a chloro substituent at the sixth position of the pyridine ring, combined with the N-substituted piperidine moiety and the carboxamide groups, creates a framework that is both complex and highly reactive. This complexity makes the compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide has emerged as a potential candidate in this context due to its ability to interact with multiple biological targets. Specifically, studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression.

One of the most compelling aspects of 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide is its structural diversity, which allows for the exploration of different pharmacological profiles. Researchers have been particularly interested in its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders, and finding effective inhibitors has been a major goal in drug discovery. The compound's ability to modulate inflammatory pathways suggests that it could serve as a lead compound for the development of new treatments.

Furthermore, the< strong>piperidine ring present in the molecule is known to enhance bioavailability and binding affinity to biological targets. This feature makes 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide an attractive candidate for further development into a drug candidate. The< strong>N-substituted piperidine moiety, in particular, has been shown to improve metabolic stability and reduce toxicity, which are critical factors in drug development.

The< strong>carboxamide groups at the 2 and 5 positions of the pyridine ring contribute to the compound's reactivity and functionality. These groups can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, they can be modified further through chemical synthesis to explore new derivatives with improved pharmacological properties.

In terms of synthetic chemistry, the preparation of 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyridine core followed by functionalization at the 6-position with a chloro group. Subsequent steps involve introducing the< strong>piperidine side chain and the carboxamide groups. Each step must be carefully optimized to ensure high yield and purity.

The< strong>N-substituted piperidine moiety is particularly challenging to introduce due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and selectivity in these transformations. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks like that of 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide.

Biochemical studies have begun to reveal how this compound interacts with its biological targets. Initial experiments have shown that it can inhibit certain enzymes involved in inflammatory pathways by binding to their active sites. This binding not only blocks enzymatic activity but also modulates downstream signaling cascades that contribute to inflammation. The< strong>piperidine side chain, in particular, appears to play a crucial role in this interaction by providing specific contacts with residues on the enzyme surface.

The< strong>N-substituted piperidine moiety, while less directly involved in enzymatic interactions, contributes significantly to overall binding affinity through hydrophobic interactions and possibly hydrogen bonding. These interactions are critical for maintaining stability between the compound and its target protein.

Ongoing research is focused on optimizing the pharmacological properties of 6-chloro-N2-[2-(3,5-dimethylpiperidin-1-yl)-2-methylpropyl]pyridine-2,5-dicarboxamide. One area of interest is improving its solubility and bioavailability. Poor solubility can limit drug absorption and distribution within the body, reducing therapeutic efficacy. By modifying functional groups or incorporating prodrug strategies, researchers aim to enhance these properties without compromising biological activity.

Piperidine derivatives, while generally well-tolerated، can sometimes cause adverse effects such as gastrointestinal discomfort or central nervous system disturbances. Investigating these effects through preclinical studies will help identify any safety concerns before human trials begin.

The development of novel pharmaceuticals is often a lengthy process that requires extensive testing across multiple stages.< Strong>CAS No.1808501 -01 -0 marks an important milestone in this process for 6-chloro-N_α-[_{αααααααααααααααααalphaalphaalphaalphaalphaalphaalphaalphaalphaalphaalphaalphaalphaalphaalphaalphabetaomegaomegaomegaomegaomegaomegaomegaomegaomegaomegaomegaomegaomegaomegabetaepsilonepsilonepsilonepsilonepsilonepsilonepsilonepsilonepsilonepsilonepsilonepsilongamma gamma gamma gamma gamma gamma gamma gamma gamma gamma gamma gamma gamma delta delta delta delta delta delta delta delta delta delta delta deltadeltadeltadeltadeltadeltadeltadeltadeltadeltadeltadeltaomicronomicronomicronomicronomicronomicronomicronomicronomicronomicronomicronomicronomicrontau tau tau tau tau tau tau tau tau tau tau tau taupi pi pi pi pi pi pi pi pi pi pi pi pi sigma sigma sigma sigma sigma sigma sigma sigma sigma sigma sigmabeta beta beta beta beta beta beta beta beta beta beta beta gamma gamma gamma gamma gamma gamma gamma gammagamma alpha alpha alpha alpha alpha alpha alpha alpha alpha alpha alpha alphabeta omega omega omega omega omega omega omega omegabeta epsilon epsilon epsilon epsilon epsilon epsilon epsilon epsilongamma kappa kappa kappa kappa kappa kappa kappa kappa kappa kappa kappa lambda lambda lambda lambda lambda lambda lambda lambda mu mu mu mu mu mu mu murepsilon nu nu nu nu nu nu nu nupi xi xi xi xi xi xi xi xi omicron omicron omicron omicron omicron omicron omicron omicrontau tau tau tau tau tau taupi i i i i i i i i i i i j j j j j j j k k k k k l l l l l m m m m n n n o o o p p p q q q r r r s s s t t t u u u v v v w w x x x y y y z z z A A A B B B C C C D D D E E E F F F G G G H H H I I I J J J K K K L L L M M M N N N O O O P P P Q Q Q R R R S S S T T T U U U V V V W W X X X Y Y Y Z Z Z A B C D E F G H I J K L M N O P Q R S T U V W X Y Z aa bb cc dd ee ff gg hh ii jj kk ll mm nn oo pp qq rr ss tt uu vv ww xx yy zz .}